Cas no 1340291-27-1 (1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione)

• Product Name: 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione
• CAS No: 1340291-27-1
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 6032056
• PubChem ID: 63320122
• Update Time: 2025-08-02

1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-cyclopropyl-3-(5-ethyl-2-thienyl)-
• 1-Cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione
• 1340291-27-1
• AKOS012624332
• CS-0291241
• EN300-1125045
• 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione

• Inchi： 1S/C12H14O2S/c1-2-9-5-6-12(15-9)11(14)7-10(13)8-3-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key： FYLVEQNIECOVEI-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)CC(C1SC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 222.07145086g/mol
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 373.0±32.0 °C(Predicted)
• pka: 9.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione

1-Cyclopropyl-3-(5-Ethylthiophen-2-yl)propane-1,3-dione (CAS No. 1340291-27-1): An Overview of Its Structure, Properties, and Applications

1-Cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione (CAS No. 1340291-27-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of diketones and features a cyclopropyl group and a thiophene ring, which contribute to its distinct properties and reactivity.

The molecular formula of 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione is C₁₄H₁₄O₂S, and its molecular weight is approximately 258.32 g/mol. The compound is characterized by its high thermal stability and low solubility in water, making it suitable for use in various organic solvents. These properties are crucial for its application in synthetic chemistry and pharmaceutical research.

In terms of chemical structure, the cyclopropyl group in 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione imparts significant strain due to the small ring size, which can influence the compound's reactivity and stability. The thiophene ring, on the other hand, provides aromatic character and enhances the compound's electronic properties. The presence of two ketone groups further contributes to its reactivity and potential for forming various derivatives.

Recent studies have explored the synthetic methods for preparing 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione. One notable approach involves the reaction of 5-ethylthiophene with a suitable cyclopropyl-containing precursor under specific conditions. This method has been optimized to achieve high yields and purity, making it a viable option for large-scale production.

The pharmacological properties of 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione have also been investigated. Initial studies suggest that this compound exhibits antimicrobial activity, particularly against certain strains of bacteria and fungi. This property makes it a promising candidate for the development of new antimicrobial agents. Additionally, preliminary research has shown that the compound may have anti-inflammatory effects, which could be beneficial in treating various inflammatory conditions.

In the context of materials science, 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione has been explored for its potential use in organic electronics. The thiophene ring and cyclopropyl group contribute to its electronic properties, making it suitable for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent advancements in this area have demonstrated that compounds with similar structures can enhance device performance by improving charge transport and stability.

The environmental impact of 1-cyclopropyl-3-(5-ethylthiophen-2-yl)propane-1,3-dione is another important consideration. Studies have shown that the compound is relatively stable under environmental conditions and does not readily degrade into harmful byproducts. However, further research is needed to fully understand its long-term environmental effects and ensure its safe use in various applications.

In conclusion, 1-cyclopropyl-3-(5-ethylthiophen-2-y l)propane - 1 , 3 - dione (CAS No . 1340291 - 27 - 1 ) is a versatile compound with a unique chemical structure that offers potential applications in pharmaceuticals , materials science , and other fields . Ongoing research continues to uncover new properties and uses , highlighting its significance as an important molecule in modern chemistry .